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Compound of Interest

Compound Name: Succinic acid peroxide

Cat. No.: B091122 Get Quote

This guide provides detailed information and procedures for the safe handling and disposal of

unreacted succinic acid peroxide, tailored for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with unreacted succinic acid peroxide?

A1: Unreacted succinic acid peroxide is a strong oxidizing agent and poses a significant fire

and explosion risk.[1][2][3] It is sensitive to heat, shock, friction, and contamination.[1][3]

Contact with combustible materials can lead to fire.[2][3][4] The commercial dry 95% material is

considered highly hazardous and can explode with flame.[2][3][4][5] It can also cause severe

skin burns and eye damage.[2]

Q2: What is the recommended method for disposing of unreacted succinic acid peroxide?

A2: The primary recommended disposal method for solid organic peroxides like succinic acid
peroxide is controlled incineration by an approved waste disposal facility.[6] This method

ensures rapid and complete decomposition of the hazardous material.[6][7] Unlike liquid

organic peroxides, dilution is generally not an accepted disposal method for solids due to

solubility limitations.[6]

Q3: Can I neutralize succinic acid peroxide in the lab for disposal?
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A3: Due to its high reactivity and explosive potential, in-lab neutralization of succinic acid
peroxide is not recommended without specialized equipment and expertise. Mixing with

contaminants, including some neutralizing agents, can cause rapid decomposition and

potentially an explosion.[1][3][4] Disposal should be handled by a licensed hazardous waste

disposal facility.[4][6]

Q4: What personal protective equipment (PPE) is required when handling succinic acid
peroxide for disposal?

A4: When handling succinic acid peroxide, it is crucial to wear appropriate PPE to prevent

skin and eye contact.[2][4] This includes tightly fitting safety goggles with side-shields,

fire/flame resistant and impervious clothing, and chemical-impermeable gloves.[4] All handling

should be done in a well-ventilated area.[4]

Q5: What should I do in case of a small spill of succinic acid peroxide?

A5: In the event of a small spill, you should first eliminate all ignition sources from the

immediate area.[1][2] Do not touch the spilled material without appropriate protective clothing.

[1][2] The spilled material should be kept wet with a water spray.[1][2] For cleanup, use inert,

damp, non-combustible material and clean, non-sparking tools to pick up the substance.[1][2]

Place the collected material into a loosely covered plastic container for later disposal.[1][2] Do

not let the chemical enter drains.[4]

Q6: How should I store unreacted succinic acid peroxide awaiting disposal?

A6: Unreacted succinic acid peroxide awaiting disposal should be stored in its original

container in a cool, well-ventilated, and locked-up place, protected from sunlight.[4] It should be

stored separately from incompatible materials, especially combustible substances, and away

from heat, sparks, and open flames.[1][3][4]
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Issue Encountered Recommended Action

Accidental contamination of succinic acid

peroxide waste.

Do not attempt to handle or dispose of the

material yourself. Contamination with materials

like transition metals can lead to rapid

decomposition and explosion.[1][3][4] Isolate the

area and contact your institution's environmental

health and safety (EHS) office or a specialized

hazardous waste disposal service immediately.

The original container is damaged.

If it is safe to do so, prevent further leakage.[4]

Place the damaged container inside a larger,

compatible, and properly labeled container. Do

not use containers that can generate static

electricity.[2] Report the situation to your EHS

office for guidance on repackaging and disposal.

Uncertainty about the age or purity of the

peroxide.

Treat the material as highly hazardous. Older

containers of peroxides may have formed

unstable crystals. Do not attempt to open a

container if peroxide crystal formation is

suspected around the cap. Contact your EHS

office for assistance with evaluation and

disposal.

Summary of Hazard and Disposal Data

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://cameochemicals.noaa.gov/chemical/1549
https://www.echemi.com/products/pid_Seven3749-succinicacidperoxide.html
https://www.chemicalbook.com/msds/succinic-acid-peroxide.pdf
https://www.chemicalbook.com/msds/succinic-acid-peroxide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Succinoyl-peroxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value/Information Source(s)

UN Number 3102 [4]

Hazard Class
5.2 (Organic Peroxide Type B,

Solid)
[4]

Primary Hazards

Explosive, Strong Oxidizing

Agent, Fire Hazard, Skin and

Eye Damage

[1][2][3]

Incompatible Materials

Combustible materials,

strongly reduced materials

(sulfides, nitrides, hydrides),

transition metal catalysts

(cobalt, iron, etc.)

[1][3][4]

Recommended Disposal Controlled Incineration [6]

Spill Response

Wet with water, use inert,

damp, non-combustible

absorbent

[1][2]

Experimental Protocols
Protocol for Management of Small Spills of Unreacted
Succinic Acid Peroxide
Objective: To safely manage and contain a small spill of solid succinic acid peroxide for

subsequent disposal.

Materials:

Appropriate PPE (safety goggles, face shield, flame-retardant lab coat, chemical-resistant

gloves)

Water spray bottle

Inert, damp, non-combustible absorbent material (e.g., vermiculite, sand)
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Non-sparking tools (e.g., plastic scoop)

Plastic container with a loose-fitting lid

Hazardous waste labels

Procedure:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate non-essential

personnel. Eliminate all sources of ignition (e.g., turn off hot plates, unplug electrical

equipment).[1][2]

Don PPE: Wear all required personal protective equipment.

Wet the Material: Gently spray the spilled succinic acid peroxide with water to keep it wet.

This reduces the risk of dust formation and ignition.[1][2]

Contain and Absorb: Cover the wetted spill with an inert, damp, non-combustible absorbent

material.[1][2]

Collect Spill: Using non-sparking tools, carefully scoop the mixture into a designated plastic

container.[1][2]

Package for Disposal: Do not seal the container tightly; place the lid on loosely to prevent

pressure buildup.[1]

Label and Store: Clearly label the container as "Hazardous Waste: Succinic Acid Peroxide
(Solid)" and include the date of the spill. Store in a designated, cool, and well-ventilated area

away from incompatible materials until it can be collected by a certified hazardous waste

disposal service.

Decontaminate: Decontaminate the spill area and all tools used with soap and water.

Protocol for Preparing Unreacted Succinic Acid
Peroxide for Disposal
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Objective: To safely package and label unreacted succinic acid peroxide for collection by a

professional disposal service.

Procedure:

Consult Regulations: Before proceeding, consult your institution's EHS guidelines and local

regulations for hazardous waste disposal.[4][6]

Wear Appropriate PPE: Don all necessary personal protective equipment as outlined in the

FAQ section.

Inspect Container: Ensure the original container holding the succinic acid peroxide is in

good condition, free from damage or contamination. If the container is compromised, contact

your EHS office for guidance.

Labeling: Securely attach a hazardous waste label to the container. The label should include:

The full chemical name: "Succinic Acid Peroxide"

The words "Hazardous Waste"

The associated hazards (e.g., "Oxidizer," "Explosive Hazard," "Corrosive")

The date you are designating it as waste

Your name and laboratory contact information

Segregate for Storage: Store the labeled container in a designated hazardous waste

accumulation area. This area must be cool, dry, well-ventilated, and away from heat sources

and incompatible materials.[4]

Arrange for Pickup: Contact your institution's EHS office or a licensed hazardous waste

contractor to schedule a pickup for disposal via controlled incineration.[4][6]

Disposal Workflow
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Caption: Workflow for the safe disposal of unreacted succinic acid peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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